Cas no 895471-59-7 (N-(7-chloro-4-methyl-1,3-benzothiazol-2-yl)-2-(4-chlorobenzenesulfonyl)acetamide)

• Product Name: N-(7-chloro-4-methyl-1,3-benzothiazol-2-yl)-2-(4-chlorobenzenesulfonyl)acetamide
• CAS No: 895471-59-7
• MF: C₁₆H₁₂Cl₂N₂O₃S₂
• MW: 415.314079284668
• CID: 6135932
• PubChem ID: 16032626
• Update Time: 2025-10-24

N-(7-chloro-4-methyl-1,3-benzothiazol-2-yl)-2-(4-chlorobenzenesulfonyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(7-chloro-4-methyl-1,3-benzothiazol-2-yl)-2-(4-chlorobenzenesulfonyl)acetamide
• N-(7-chloro-4-methyl-1,3-benzothiazol-2-yl)-2-(4-chlorophenyl)sulfonylacetamide
• AKOS002066986
• CHEMBL1445273
• F2536-0548
• G856-7258
• 895471-59-7
• HMS1904I22
• NCGC00136783-01
• N-(7-chloro-4-methylbenzo[d]thiazol-2-yl)-2-((4-chlorophenyl)sulfonyl)acetamide

• Inchi： 1S/C16H12Cl2N2O3S2/c1-9-2-7-12(18)15-14(9)20-16(24-15)19-13(21)8-25(22,23)11-5-3-10(17)4-6-11/h2-7H,8H2,1H3,(H,19,20,21)
• InChI Key： MIBUPVYNSGJOKP-UHFFFAOYSA-N
• SMILES： C(NC1=NC2=C(C)C=CC(Cl)=C2S1)(=O)CS(C1=CC=C(Cl)C=C1)(=O)=O

Computed Properties

• Exact Mass: 413.9666400g/mol
• Monoisotopic Mass: 413.9666400g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 591
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 113Ų

Additional information on N-(7-chloro-4-methyl-1,3-benzothiazol-2-yl)-2-(4-chlorobenzenesulfonyl)acetamide

Introduction to N-(7-chloro-4-methyl-1,3-benzothiazol-2-yl)-2-(4-chlorobenzenesulfonyl)acetamide (CAS No. 895471-59-7)

N-(7-chloro-4-methyl-1,3-benzothiazol-2-yl)-2-(4-chlorobenzenesulfonyl)acetamide is a specialized chemical compound characterized by its intricate molecular structure and significant potential in pharmaceutical research. With a CAS number of 895471-59-7, this compound has garnered attention in the scientific community due to its unique chemical properties and promising applications in medicinal chemistry.

The molecular framework of N-(7-chloro-4-methyl-1,3-benzothiazol-2-yl)-2-(4-chlorobenzenesulfonyl)acetamide consists of a benzothiazole core substituted with chloro and methyl groups, further functionalized with a chlorobenzenesulfonyl moiety. This structural configuration imparts distinct reactivity and binding capabilities, making it a valuable candidate for drug discovery and development.

In recent years, there has been a growing interest in heterocyclic compounds due to their diverse biological activities. Benzothiazole derivatives, in particular, have been extensively studied for their potential as antimicrobial, anti-inflammatory, and anticancer agents. The presence of both chloro and sulfonyl groups in N-(7-chloro-4-methyl-1,3-benzothiazol-2-yl)-2-(4-chlorobenzenesulfonyl)acetamide enhances its pharmacological profile, suggesting possible applications in treating various diseases.

One of the most compelling aspects of this compound is its ability to interact with biological targets at the molecular level. The benzothiazole ring serves as a scaffold that can be modified to optimize binding affinity and selectivity. Additionally, the sulfonyl group can act as a pharmacophore, contributing to the compound's therapeutic effects. These features make N-(7-chloro-4-methyl-1,3-benzothiazol-2-yl)-2-(4-chlorobenzenesulfonyl)acetamide a promising candidate for further investigation.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic techniques have been employed to ensure high yield and purity, which are crucial for pharmaceutical applications. The complexity of its synthesis underscores the importance of specialized expertise in chemical manufacturing.

Evidence from recent studies suggests that derivatives of benzothiazole have significant potential in oncology research. Specifically, compounds with similar structural motifs have shown promise in inhibiting key enzymes involved in cancer cell proliferation. N-(7-chloro-4-methyl-1,3-benzothiazol-2-yl)-2-(4-chlorobenzenesulfonyl)acetamide is being explored as a potential lead compound for developing novel anticancer agents.

In addition to its oncological applications, this compound has also shown promise in other therapeutic areas. Research indicates that it may have antimicrobial properties, making it a candidate for developing new antibiotics to combat resistant bacterial strains. The ability of the sulfonyl group to disrupt bacterial cell membranes could be particularly effective in this regard.

The development of new drugs is often hampered by the challenge of finding compounds that exhibit high efficacy while minimizing side effects. N-(7-chloro-4-methyl-1,3-benzothiazol-2-yl)-2-(4-chlorobenzenesulfonyl)acetamide addresses this challenge by offering a balanced pharmacological profile. Its structural features allow for targeted interactions with biological targets, reducing the likelihood of off-target effects.

The future prospects of N-(7-chloro-4-methyl-1,3-benzothiazol-2-yl)-2-(4-chlorobenzenesulfonyl)acetamide are promising, with ongoing research aimed at optimizing its properties for clinical use. Collaborative efforts between chemists and biologists are essential to translate laboratory findings into viable therapeutic options. As our understanding of molecular interactions continues to evolve, compounds like this one are poised to play a crucial role in advancing medical science.

In conclusion, N-(7-chloro-4-methyl-1,3-benzothiazol-2-yl)-2-(4-chlorobenzenesulfonyl)acetamide (CAS No. 895471-59-7) represents a significant advancement in pharmaceutical chemistry. Its unique structure and promising biological activities make it a valuable asset in the search for new treatments for various diseases. As research progresses, this compound is expected to contribute substantially to the development of innovative therapeutic strategies.